Cas no 69766-23-0 (2-Propanol,2-methyl-1-[(3-methylbutyl)amino]-, 2-(4-aminobenzoate), hydrochloride (1:1))

• Product name: 2-Propanol,2-methyl-1-[(3-methylbutyl)amino]-, 2-(4-aminobenzoate), hydrochloride (1:1)
• CAS No: 69766-23-0
• MF: C₁₆H₂₇ClN₂O₂
• MW: 314.850783586502
• CID: 508649
• PubChem ID: 24191205

2-Propanol,2-methyl-1-[(3-methylbutyl)amino]-, 2-(4-aminobenzoate), hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,2-methyl-1-[(3-methylbutyl)amino]-, 2-(4-aminobenzoate), hydrochloride (1:1)
• [2-methyl-1-(3-methylbutylamino)propan-2-yl] 4-aminobenzoate,hydrochloride
• [2-(4-aminobenzoyl)oxy-2-methylpropyl]-cyclohexylazanium chloride
• 4-Amino-benzoesaeure-(cyclohexylamino-tert-butylester), Hydrochlorid
• 4-amino-benzoic acid-(cyclohexylamino-tert-butyl ester), hydrochloride
• 4-amino-benzoic acid-(isopentylamino-tert-butyl ester), hydrochloride
• Benzoic acid, p-amino-, 2-(cyclohexylamino)-1,1-dimethylethyl ester, hydrochlori
• LS-35734
• N-{2-[(4-aminobenzoyl)oxy]-2-methylpropyl}cyclohexanaminium chloride
• 2-Methyl-1-[(3-methylbutyl)amino]propan-2-yl 4-aminobenzoate--hydrogen chloride (1/1)
• DTXSID10989933
• [2-(4-aminobenzoyl)oxy-2-methylpropyl]-(3-methylbutyl)azanium chloride
• NSC-120245
• 69766-23-0
• NSC120245

• Inchi： InChI=1S/C16H26N2O2.ClH/c1-12(2)9-10-18-11-16(3,4)20-15(19)13-5-7-14(17)8-6-13;/h5-8,12,18H,9-11,17H2,1-4H3;1H
• InChI Key： IDWVWRNGKHJHDC-UHFFFAOYSA-N
• SMILES： CC(C)CCNCC(C)(C)OC(=O)C1=CC=C(C=C1)N.Cl

Computed Properties

• Exact Mass: 278.19958
• Monoisotopic Mass: 314.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Boiling Point: 412.1°Cat760mmHg
• Flash Point: 203°C
• Refractive Index: 1.523
• PSA: 64.35
• LogP: 4.61400